One key area of research focuses on 2I-L-PA's ability to accumulate in tumor cells. Studies have shown that 2I-L-PA is taken up by tumor cells through L-type amino acid transporter 1 (LAT1), a protein involved in transporting large neutral amino acids into cells. This increased uptake in tumor cells compared to healthy tissues makes 2I-L-PA a potential candidate for tumor diagnosis and imaging [, ].
Researchers have investigated radiolabeling 2I-L-PA with radioactive isotopes like iodine-123 (123I) and iodine-125 (125I) to create radiotracers for SPECT imaging. Studies comparing 2I-L-PA with other established tumor tracers, such as 18F-fluorodeoxyglucose (18F-FDG), suggest potential advantages. 2I-L-PA might offer improved tumor-to-background ratios, meaning the tumor signal appears clearer compared to surrounding tissues [, ].
Recent research has explored the comparative properties of 2I-L-PA's isomers, 2-iodo-D-phenylalanine (2I-D-PA). While both isomers show promise for tumor imaging, 2I-D-PA might offer faster blood clearance and potentially lower radiation exposure to healthy tissues [, ].